Cas no 2034346-67-1 (2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole)

• Product Name: 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole
• CAS No: 2034346-67-1
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 6475007
• Update Time: 2025-05-20

2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole
• BDXWBLFKORODAB-UHFFFAOYSA-N
• Methanone, [3-(phenylmethoxy)phenyl][3-(2H-1,2,3-triazol-2-yl)-1-pyrrolidinyl]-

• Inchi： 1S/C20H20N4O2/c25-20(23-12-9-18(14-23)24-21-10-11-22-24)17-7-4-8-19(13-17)26-15-16-5-2-1-3-6-16/h1-8,10-11,13,18H,9,12,14-15H2
• InChI Key： BDXWBLFKORODAB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OCC2=CC=CC=C2)=C1)(N1CCC(N2N=CC=N2)C1)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 581.3±60.0 °C(Predicted)
• pka: 1?+-.0.29(Predicted)

Additional information on 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole

Introduction to Compound with CAS No. 2034346-67-1 and Product Name: 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole

The compound with the CAS number 2034346-67-1 and the product name 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates a pyrrolidinyl moiety linked to a triazole ring, which is a configuration that has shown promise in various biological assays.

The benzyloxy substituent in the molecule enhances its solubility and bioavailability, making it a candidate for further exploration in medicinal chemistry. Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The triazole ring, in particular, has been extensively studied for its ability to modulate biological pathways, including those involved in inflammation, angiogenesis, and cell proliferation. The presence of this motif in 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole suggests that it may exhibit similar properties, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The combination of the pyrrolidinyl and triazole moieties provides a rich chemical space for structural modifications. Researchers have been leveraging such scaffolds to develop compounds with enhanced pharmacological profiles. For instance, derivatives of pyrrolidine and triazole have shown efficacy in treating neurological disorders, infectious diseases, and cancer. The benzyloxy group further expands the possibilities by allowing for selective functionalization at multiple sites.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drugs. Multitargeted approaches aim to simultaneously modulate multiple biological targets to achieve synergistic effects. The structural features of 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole make it an ideal candidate for such an approach. By targeting multiple pathways, this compound could potentially offer therapeutic benefits with fewer side effects compared to single-target drugs.

The synthesis of this compound involves complex organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the triazole ring into the pyrrolidine backbone requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also pave the way for future modifications.

Biological evaluation of 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole has revealed promising preliminary results. In vitro assays have indicated that this compound exhibits inhibitory activity against several enzymes relevant to disease pathways. For example, it has shown potential as an inhibitor of kinases involved in cancer progression. Additionally, its interaction with other biological targets suggests broad applicability across multiple therapeutic areas.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and optimizing lead structures. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly. This interdisciplinary approach is particularly valuable when dealing with complex molecules like 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole, where detailed insights into molecular interactions are crucial.

Future directions for research on this compound include exploring its mechanism of action and developing more potent derivatives. The flexibility offered by its structure allows for extensive chemical modifications without compromising core functionality. By systematically varying substituents on the pyrrolidine and triazole moieties, researchers can fine-tune pharmacokinetic properties such as solubility and metabolic stability.

The development of novel pharmaceuticals relies heavily on innovative molecular architectures like those found in 2-{1-3-(benzyloxy)benzoylpyrrolidin-3-yl}-2H-1,2,3-triazole. Its unique combination of structural features positions it as a valuable asset in medicinal chemistry libraries. As research progresses, compounds like this are expected to contribute significantly to advancements in human health by addressing unmet medical needs through targeted therapy.